Cas no 2171892-16-1 (5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171892-16-1
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6446678
• PubChem ID: 165876877
• Update Time: 2025-06-10

5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide
• 2171892-16-1
• EN300-1593981

• Inchi： 1S/C10H16N4O2/c1-10(2,16)5-14-8(6-3-4-6)7(9(11)15)12-13-14/h6,16H,3-5H2,1-2H3,(H2,11,15)
• InChI Key： MHTNSOHXWLECRF-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1C(=C(C(N)=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94Ų

Additional information on 5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to Compound with CAS No. 2171892-16-1 and Product Name: 5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide

The compound with the CAS number 2171892-16-1 and the product name 5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a triazole ring and a cyclopropyl group, contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in drug development. Triazoles are known for their stability, versatility, and ability to interact with various biological targets. The 5-cyclopropyl substituent in this compound enhances its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation. Additionally, the 1-(2-hydroxy-2-methylpropyl) side chain adds hydrophilicity, which can improve solubility and bioavailability, critical factors for drug efficacy.

One of the most compelling aspects of this compound is its potential in addressing inflammatory and immunomodulatory disorders. Studies have shown that triazole-based molecules can modulate inflammatory pathways by interacting with key signaling molecules such as NF-κB and MAPK. The 5-cyclopropyl group has been identified as a crucial element in enhancing the anti-inflammatory effects of triazole derivatives. This has led to increased interest in exploring its applications in conditions like rheumatoid arthritis and inflammatory bowel disease.

The 1H-1,2,3-triazole-4-carboxamide moiety is another critical feature that contributes to the compound's pharmacological profile. Carboxamides are well-known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This property makes it particularly useful in developing drugs that require precise interaction with specific enzymes or receptors. Preliminary studies have indicated that this compound exhibits significant inhibitory activity against certain enzymes involved in pain signaling pathways.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The introduction of the cyclopropyl group into a triazole framework required careful optimization of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, were employed to construct the desired molecular architecture efficiently. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also provide insights into potential scalable production methods for similar compounds.

From a computational chemistry perspective, the molecular structure of 5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied using various computational methods. Molecular dynamics simulations have revealed that the compound adopts stable conformations in solution, which are consistent with its predicted biological activity. Quantum mechanical calculations have further provided insights into the electronic properties of the molecule, particularly the interactions between the triazole ring and other functional groups.

The pharmacokinetic properties of this compound are also of great interest. In vitro studies have shown that it exhibits moderate solubility in water and oil-based media, suggesting potential for oral administration or topical application depending on further development. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, although more comprehensive safety evaluations are necessary before clinical trials can be initiated.

In conclusion, the compound with CAS number 2171892-16-1 and product name 5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxamide represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its demonstrated biological activities, make it an attractive molecule for addressing various therapeutic challenges. As research continues to uncover new applications for triazole derivatives, this compound is poised to play a significant role in future drug discovery efforts.